ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate

• IUPAC Name: ethyl 5-(phenylcarbamoylamino)thiadiazole-4-carboxylate
• InChI: InChI=1S/C12H12N4O3S/c1-2-19-11(17)9-10(20-16-15-9)14-12(18)13-8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H2,13,14,18)
• InChI Key: UXSHHFPUCBARLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SN=N1)NC(=O)NC2=CC=CC=C2
• Molecular Formula: C12H12N4O3S
• DSSTOX Substance ID: DTXSID90354862
• Molecular Weight: 292.32 g/mol
• CAS RN: 5857-14-7

Description

Ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate is a chemical compound that has shown potential in scientific research. It belongs to the class of thiadiazole derivatives and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate is not fully understood. However, it has been suggested that its antitumor activity is due to its ability to induce apoptosis in cancer cells. It has also been suggested that its antibacterial and antifungal activities are due to its ability to inhibit the growth of microorganisms by disrupting their cell membranes.
Biochemical and Physiological Effects
Ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of glutathione, which is an important antioxidant. It has also been found to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate in lab experiments is its potential as a multifunctional agent. It has been found to exhibit antitumor, antifungal, and antibacterial activities, as well as antioxidant and anti-inflammatory properties. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in some experiments.

Future Directions

There are several future directions for the study of ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate. One direction is the investigation of its potential as a chemotherapeutic agent for the treatment of cancer. Another direction is the study of its potential as an antifungal and antibacterial agent for the treatment of infections. Additionally, further research is needed to fully understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

Ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate has been synthesized using different methods. One of the most commonly used methods involves the reaction of ethyl cyanoacetate with thiosemicarbazide in the presence of acetic anhydride. This reaction yields ethyl 2-cyano-3-(N'-phenyl-N'-thiocarbamoyl)thiophene-5-carboxylate, which is then reacted with aniline in the presence of phosphorus oxychloride to produce ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate.

Scientific Research Applications

Ethyl 5-[(anilinocarbonyl)amino]-1,2,3-thiadiazole-4-carboxylate has been studied for its potential in various scientific research applications. It has been found to exhibit antitumor, antifungal, and antibacterial activities. It also has potential as an antioxidant and anti-inflammatory agent.